2-amino-4-[4-(methylthio)phenyl]-4H-benzo[h]chromene-3-carbonitrile

• IUPAC Name: 2-amino-4-(4-methylsulfanylphenyl)-4H-benzo[h]chromene-3-carbonitrile
• InChI: InChI=1S/C21H16N2OS/c1-25-15-9-6-14(7-10-15)19-17-11-8-13-4-2-3-5-16(13)20(17)24-21(23)18(19)12-22/h2-11,19H,23H2,1H3
• InChI Key: FJWOJCWFIRKDRZ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C=C3)OC(=C2C#N)N
• Molecular Formula: C21H16N2OS
• Molecular Weight: 344.4 g/mol

Description

“2-amino-4-[4-(methylthio)phenyl]-4H-benzo[h]chromene-3-carbonitrile” is a compound that belongs to the class of polycyclic organic compounds known as benzopyran. It has been synthesized and studied for its various properties.

Synthesis Analysis

The compound has been synthesized using a clean, efficient, and mild method. This involves a one-pot three-component synthesis using nickel ferrite magnetic nanoparticles as a recyclable catalyst in a green solvent at 40 °C.

Molecular Structure Analysis

The structure of the compound was confirmed by FT-IR, 1 HNMR, 13 CNMR, and single crystal X-ray structure analysis. The quantum theoretical calculations of the molecular structure of this new compound have been predicted using Density Functional Theory in the solvent DMSO.

Chemical Reactions Analysis

The compound was synthesized via the reaction of 4-methoxynaphthalen-1-ol, 2,3-dichlorobenzaldehyde, and malononitrile in an ethanolic piperidine solution under microwave irradiation.

Physical and Chemical Properties Analysis

The compound has a molecular weight of 312.374. Further physical and chemical properties can be determined through various spectroscopic techniques.

Mechanism of Action

While the exact mechanism of action is not specified in the available resources, the compound has shown promising inhibition efficacy against the EGFR and VEGFR-2 kinases.